Cas no 98421-28-4 (2-(quinolin-5-yl)ethan-1-amine)

• Product Name: 2-(quinolin-5-yl)ethan-1-amine
• CAS No: 98421-28-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 801765
• PubChem ID: 53403778
• Update Time: 2025-07-18

2-(quinolin-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-Quinolineethanamine
• 2-(quinolin-5-yl)ethanamine
• 2-(QUINOLIN-5-YL)ETHYLAMINE
• 2-quinolin-5-ylethanamine
• DTXSID10695244
• 98421-28-4
• CS-0286438
• CHEMBL4552762
• FT-0695500
• AKOS006286575
• SB68464
• EN300-137682
• 1-(3,4-DIMETHOXYPHENYL)ETHAN-1-ONEOXIME
• 2-(Quinolin-5-yl)ethan-1-amine
• SCHEMBL4394904
• 2-(quinolin-5-yl)ethan-1-amine

• MDL： MFCD07644614
• Inchi： 1S/C11H12N2/c12-7-6-9-3-1-5-11-10(9)4-2-8-13-11/h1-5,8H,6-7,12H2
• InChI Key： WZLJRXAKWVQRJZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC=C2CCN

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 325.4±17.0 °C at 760 mmHg
• Flash Point: 176.8±8.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(quinolin-5-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-5-yl)ethan-1-amine

2-(Quinolin-5-yl)ethan-1-amine: A Comprehensive Overview of CAS No. 98421-28-4

2-(Quinolin-5-yl)ethan-1-amine, with the CAS number 98421-28-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(2-aminoethyl)quinoline, is a derivative of quinoline, a heterocyclic aromatic organic compound with a wide range of applications in drug discovery and development.

The molecular structure of 2-(quinolin-5-yl)ethan-1-amine consists of a quinoline ring attached to an ethylamine group. The quinoline ring, a bicyclic system with a nitrogen atom in the aromatic ring, imparts unique chemical and biological properties to the compound. The ethylamine group, on the other hand, provides additional functional groups that can be modified to enhance the compound's pharmacological profile.

Recent studies have highlighted the potential of 2-(quinolin-5-yl)ethan-1-amine in various therapeutic areas. One notable application is its use as a scaffold for the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of 2-(quinolin-5-yl)ethan-1-amine exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes.

In addition to its antiviral properties, 2-(quinolin-5-yl)ethan-1-amine has been explored for its potential as an anticancer agent. Studies have demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 2-(quinolin-5-yl)ethan-1-amine have also been investigated to ensure its suitability for therapeutic applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it an attractive candidate for further development into drug candidates.

Synthesis methods for 2-(quinolin-5-yl)ethan-1-amine have been well-documented in the literature. One common approach involves the reaction of 5-bromoquinoline with ethylenediamine followed by deprotection steps to yield the final product. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The safety profile of 2-(quinolin-5-yl)ethan-1-amine is another critical aspect that has been extensively studied. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for clinical translation.

In conclusion, 2-(quinolin-5-yl)ethan-1-amine (CAS No. 98421-28-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in the field.